N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C20H24N2O4S2/c1-27-17-8-4-15(5-9-17)19(23)14-21-20(24)16-6-10-18(11-7-16)28(25,26)22-12-2-3-13-22/h4-11,19,23H,2-3,12-14H2,1H3,(H,21,24)
• InChI Key: VUGBVLQGUVASSH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(CNC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCC3)O
• Molecular Formula: C20H24N2O4S2
• Molecular Weight: 420.5 g/mol

Description

N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide, also known as PXS-4728A, is a novel small molecule drug that has been developed for the treatment of various inflammatory and fibrotic diseases. PXS-4728A is a potent and selective inhibitor of semicarbazide-sensitive amine oxidase (SSAO), which is an enzyme that is involved in the regulation of inflammation and fibrosis.

Scientific Research Applications

Novel Synthesis Methods and Molecular Structures

Research has been conducted on the development of new synthetic routes for compounds related to or potentially including structures similar to N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide. For instance, Back and Nakajima (2000) described a convenient new route to synthesize a range of piperidines, pyrrolizidines, indolizidines, and quinolizidines through cyclization of acetylenic sulfones with beta and gamma-chloroamines, which may relate to the synthesis pathways or structural motifs of the target compound (Back & Nakajima, 2000).

Medicinal Chemistry Applications

In the realm of medicinal chemistry, compounds bearing resemblance to or serving as precursors for N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide have been explored for their pharmacological potential. For example, Zhou et al. (2008) discovered a compound with significant antitumor activity in vivo, showcasing the therapeutic promise of such structures in cancer treatment (Zhou et al., 2008). Furthermore, Grimwood et al. (2011) investigated a novel κ-opioid receptor antagonist, demonstrating the compound's potential in treating depression and addiction disorders, indicating the broad utility of related structures in addressing various health conditions (Grimwood et al., 2011).

Polymer Science Applications

In polymer science, the incorporation of amino acid moieties into polymers has been researched. Mori, Sutoh, and Endo (2005) synthesized homopolymers of a monosubstituted acrylamide having an amino acid moiety in the side chain through reversible addition−fragmentation chain transfer polymerization, highlighting the utility of such molecular structures in developing polymers with specific properties (Mori, Sutoh, & Endo, 2005).